Cas no 1956386-29-0 (Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-YL)benzylcarbamate)
Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-YL)benzylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- TERT-BUTYL 3-(4-OXO-3,4,5,6,7,8-HEXAHYDROPYRIDO[3,4-D]PYRIMIDIN-2-YL)BENZYLCARBAMATE
- Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-YL)benzylcarbamate
-
- Inchi: 1S/C19H24N4O3/c1-19(2,3)26-18(25)21-10-12-5-4-6-13(9-12)16-22-15-11-20-8-7-14(15)17(24)23-16/h4-6,9,20H,7-8,10-11H2,1-3H3,(H,21,25)(H,22,23,24)
- InChI Key: RJSDQJDSSUKYKS-UHFFFAOYSA-N
- SMILES: O(C(NCC1C=CC=C(C=1)C1NC(C2=C(CNCC2)N=1)=O)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 633
- XLogP3: 0.9
- Topological Polar Surface Area: 91.8
Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-YL)benzylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029196558-1g |
tert-Butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-d]pyrimidin-2-yl)benzylcarbamate |
1956386-29-0 | 97% | 1g |
$897.89 | 2023-09-02 | |
| Chemenu | CM513886-1g |
tert-Butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-d]pyrimidin-2-yl)benzylcarbamate |
1956386-29-0 | 97% | 1g |
$838 | 2023-02-02 |
Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-YL)benzylcarbamate Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-YL)benzylcarbamate
Introduction to Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-yl)benzylcarbamate (CAS No. 1956386-29-0)
Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-yl)benzylcarbamate, identified by the CAS number 1956386-29-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrimidine derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule makes it a subject of interest for further exploration in drug discovery and development.
The molecular structure of Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-yl)benzylcarbamate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a tert-butyl group at the 3-position and a benzylcarbamate moiety at the 2-position of the hexahydropyrido[3,4-D]pyrimidine core suggests potential interactions with biological targets. These features make the compound a promising candidate for further investigation in the development of novel therapeutic agents.
In recent years, there has been a surge in research focused on pyrimidine-based compounds due to their broad spectrum of biological activities. Pyrimidines are fundamental heterocyclic structures that mimic natural nucleic acid bases and are therefore integral to many biological processes. The modification of pyrimidine scaffolds has led to the discovery of numerous pharmacologically active compounds. Among these modifications is the introduction of hexahydropyrido[3,4-D]pyrimidine rings, which have shown promise in various preclinical studies.
One of the most compelling aspects of Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-yl)benzylcarbamate is its potential as an intermediate in the synthesis of more complex drug molecules. The benzylcarbamate group provides a versatile handle for further chemical modifications, allowing researchers to explore different pharmacophores and optimize biological activity. This flexibility is particularly valuable in medicinal chemistry where rapid iteration and optimization are essential.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The tert-butyl group enhances the stability of the molecule during synthetic processes and may also contribute to its pharmacokinetic properties once incorporated into a drug candidate. The oxo group at the 4-position introduces polarity to the molecule, which can influence its solubility and interaction with biological targets.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-yl)benzylcarbamate with greater accuracy. Molecular docking studies have been conducted to identify potential binding interactions with enzymes and receptors relevant to various diseases. These studies suggest that this compound may exhibit inhibitory activity against certain therapeutic targets, making it a valuable scaffold for drug development.
The hexahydropyrido[3,4-D]pyrimidine core is particularly interesting due to its structural similarity to known bioactive compounds. This scaffold has been explored in the development of antiviral and anticancer agents due to its ability to interact with critical biological pathways. The benzylcarbamate group further extends the potential applications by providing a site for derivatization into more complex structures.
In conclusion,Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-yl)benzylcarbamate (CAS No. 1956386-29-0) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research in pyrimidine derivatives continues to advance,Tert-butyl 3-(4-oxo-3
1956386-29-0 (Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-YL)benzylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)